Cas no 18910-05-9 (Benzenepropanoic acid, a-bromo-3-methyl-)
18910-05-9 structure
Product Name:Benzenepropanoic acid, a-bromo-3-methyl-
CAS No:18910-05-9
MF:C10H11BrO2
MW:243.097142457962
CID:225166
PubChem ID:265262
Update Time:2025-04-19
Benzenepropanoic acid, a-bromo-3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzenepropanoic acid, a-bromo-3-methyl-
- 2-bromo-3-(3-methylphenyl)propanoic acid
- Benzenepropanoic acid,a-bromo-3-methyl
- NSC101121
- 18910-05-9
- NSC-101121
- DTXSID10295304
-
- Inchi: 1S/C10H11BrO2/c1-7-3-2-4-8(5-7)6-9(11)10(12)13/h2-5,9H,6H2,1H3,(H,12,13)
- InChI Key: CVHXNIZMJVFQGZ-UHFFFAOYSA-N
- SMILES: BrC(C(=O)O)CC1C=CC=C(C)C=1
Computed Properties
- Exact Mass: 241.99400
- Monoisotopic Mass: 241.99424g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 182
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.30000
- LogP: 2.38560
Benzenepropanoic acid, a-bromo-3-methyl- Related Literature
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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